Cas no 2247769-22-6 (1-Bromo-2-iodo-4-methyl-3-(2-propyn-1-yl)benzene)

1-Bromo-2-iodo-4-methyl-3-(2-propyn-1-yl)benzene structure

2247769-22-6 structure

Product Name:1-Bromo-2-iodo-4-methyl-3-(2-propyn-1-yl)benzene

CAS No:2247769-22-6

MF:C₁₀H₈BrI

MW:334.978994369507

CID:6636853

Update Time:2024-01-19

1-Bromo-2-iodo-4-methyl-3-(2-propyn-1-yl)benzene Chemical and Physical Properties

Names and Identifiers

- 1-Bromo-2-iodo-4-methyl-3-(2-propyn-1-yl)benzene
- Inchi： 1S/C10H8BrI/c1-3-4-8-7(2)5-6-9(11)10(8)12/h1,5-6H,4H2,2H3
- InChI Key： HWQWOLIUGUYRKV-UHFFFAOYSA-N
- SMILES： C1(Br)=CC=C(C)C(CC#C)=C1I

Experimental Properties

Density: 1.891±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
Boiling Point: 321.3±37.0 °C(Predicted)

1-Bromo-2-iodo-4-methyl-3-(2-propyn-1-yl)benzene Production Method

Production Method 1

13361-64-3

2247769-22-6

858841-53-9

Reaction Conditions

1.1 Reagents: Boron trifluoride etherate Solvents: Acetonitrile , Dichloromethane ; 3 h, -78 °C

Reference

The Coming of Age in Iodane-Guided ortho-C-H Propargylation: From Insight to Synthetic Potential

Izquierdo, Susana ; et al, Chemistry - A European Journal, 2018, 24(58), 15517-15521

Production Method 2

858841-53-9

2247769-22-6

858841-53-9

Reaction Conditions

1.1 Reagents: Trifluoromethanesulfonic acid Solvents: Acetic acid ; 5 min, rt
1.2 Reagents: Sodium peroxoborate ; 30 min, rt; 20 h, 50 °C
2.1 Reagents: Boron trifluoride etherate Solvents: Acetonitrile , Dichloromethane ; 3 h, -78 °C

Reference

The Coming of Age in Iodane-Guided ortho-C-H Propargylation: From Insight to Synthetic Potential

Izquierdo, Susana ; et al, Chemistry - A European Journal, 2018, 24(58), 15517-15521